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(hydroxymethyl)benzaldehyde

cat. No.: B1329251

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide focuses on the key physicochemical properties of 2-Hydroxy-5-
(hydroxymethyl)benzaldehyde, specifically its melting and boiling points. While specific
experimentally determined values for this compound are not readily available in the cited
literature, this document provides detailed, generalized experimental protocols for their
determination. Furthermore, a representative synthetic workflow for a related aromatic
aldehyde is presented to illustrate a potential production pathway. This guide serves as a
foundational resource for researchers engaged in the synthesis, characterization, and
application of this and similar compounds in drug discovery and development.

Physicochemical Data

Currently, specific, experimentally verified data for the melting and boiling points of 2-Hydroxy-
5-(hydroxymethyl)benzaldehyde are not available in the public domain based on the
conducted searches. Commercial suppliers indicate that the compound is a solid at room
temperature, which is consistent with its chemical structure.

For context and comparison, the physical properties of the closely related but distinct
compound, 2-hydroxy-5-methylbenzaldehyde, are well-documented.
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Table 1: Physicochemical Data of 2-hydroxy-5-methylbenzaldehyde

Property Value
Melting Point 54-57 °C
Boiling Point 217 °C

Data for 2-hydroxy-5-methylbenzaldehyde, not 2-Hydroxy-5-(hydroxymethyl)benzaldehyde.
[11[2]

Experimental Protocols for Determination of Melting
and Boiling Points

The following sections detail standardized laboratory procedures for the determination of
melting and boiling points of solid organic compounds like 2-Hydroxy-5-
(hydroxymethyl)benzaldehyde.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For pure crystalline solids, this transition occurs over a narrow temperature range. The
following protocol is a general method for determining the melting point of a solid organic
compound using a capillary tube method.

Materials:

Dry, finely powdered sample of the organic compound

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of the dry compound is placed on a clean, dry surface
and finely powdered using a mortar and pestle if necessary.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a packed sample column of 2-3 mm in height is achieved.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

o Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range.

Boiling Point Determination

For solid compounds that are stable at their boiling point, the boiling point can be determined
using a micro-method with a capillary tube.

Materials:
o Small quantity of the organic compound

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.qg., oil bath) or a heating block

Apparatus for securing the test tube and thermometer

Procedure:
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o Sample Preparation: A small amount of the compound is placed in the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
test tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. The assembly is then immersed in a heating bath.

e Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

e Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. At this point, the heating is stopped.

o Data Recording: The liquid will begin to cool. The temperature at which the stream of
bubbles ceases and the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Synthetic Workflow

While a specific, detailed synthesis protocol for 2-Hydroxy-5-(hydroxymethyl)benzaldehyde
was not found, a general workflow for the synthesis of a related substituted benzaldehyde, 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde, is presented below. This illustrates a common synthetic
strategy for functionalizing aromatic aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329251#melting-point-and-boiling-point-of-2-
hydroxy-5-hydroxymethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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